3-[(E)-(hydroxyimino)methyl]pyridin-2-amine

• Molecular Formula: C6H7N3O
• Molecular Weight: 137.14 g/mol
• IUPAC Name: (NZ)-N-[(2-aminopyridin-3-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C6H7N3O/c7-6-5(4-9-10)2-1-3-8-6/h1-4,10H,(H2,7,8)/b9-4-
• InChI Key: CIQYTIYQMMCJFK-WTKPLQERSA-N
• Isomeric SMILES: C1=CC(=C(N=C1)N)/C=N\O
• Canonical SMILES: C1=CC(=C(N=C1)N)C=NO

Description

3-[(E)-(hydroxyimino)methyl]pyridin-2-amine is a heterocyclic compound that features a pyridine ring substituted with an oxime and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(E)-(hydroxyimino)methyl]pyridin-2-amine typically involves the reaction of 2-aminopyridine with an appropriate aldehyde or ketone to form the oxime derivative. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the oxime group. The reaction is usually carried out in a solvent like ethanol or methanol at room temperature or slightly elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 3-[(E)-(hydroxyimino)methyl]pyridin-2-amine can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors, automated synthesis equipment, and rigorous purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[(E)-(hydroxyimino)methyl]pyridin-2-amine can undergo various chemical reactions, including:

Oxidation: The oxime group can be oxidized to form nitrile oxides.

Reduction: The oxime group can be reduced to form the corresponding amine.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Nitrile oxides.

Reduction: Primary amines.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

3-[(E)-(hydroxyimino)methyl]pyridin-2-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-[(E)-(hydroxyimino)methyl]pyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The oxime group can form hydrogen bonds with active sites, while the amine group can participate in electrostatic interactions. These interactions can modulate the activity of the target molecule, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2-Aminopyridine: A precursor in the synthesis of 3-[(E)-(hydroxyimino)methyl]pyridin-2-amine.

Pyridine-2-carboxaldehyde oxime: Another oxime derivative of pyridine.

3-Bromoimidazo[1,2-a]pyridine: A structurally related compound with different functional groups.

Uniqueness

3-[(E)-(hydroxyimino)methyl]pyridin-2-amine is unique due to the presence of both an oxime and an amine group on the pyridine ring. This dual functionality allows it to participate in a wide range of chemical reactions and interact with various biological targets, making it a versatile compound in both synthetic and medicinal chemistry.